Cas no 120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid)

120321-65-5 structure
Product Name:4-(Butylamino)-3-nitrobenzoic acid
CAS No:120321-65-5
Molecular Formula:C11H14N2O4
Molecular Weight:238.23986
MDL:MFCD00434901
CID:133187
PubChem ID:2829816
4-(Butylamino)-3-nitrobenzoic acid Properties
Names and Identifiers
-
- 4-(Butylamino)-3-nitrobenzoic acid
- 4-BUTYLAMINO-3-NITRO-BENZOIC ACID
- Benzoic acid,4-(butylamino)-3-nitro-
- 4-Butylamino-3-nitro-benzoesaeure
- AC1MD2E4
- ACMC-1CITY
- CHEMBL236219
- CTK4B1794
- SureCN6044176
- A1-41715
- 4-(butylamino)-3-nitrobenzoicacid
- SB80865
- FT-0681504
- SR-01000575353-1
- BS-4466
- AKOS015965481
- SCHEMBL6044176
- 120321-65-5
- AKOS000214369
- EN300-1191734
- SR-01000575353
- DTXSID10385259
- CS-0297699
- PATRMRVHZVOHEB-UHFFFAOYSA-N
- 4-butylamino-3-nitrobenzoic acid
- Z56760421
- 4-butylamino-3-nitro-benzoic Acid
- 4-(butylamino)-3-nitrobenzoic acid
-
- MDL: MFCD00434901
- InChIKey: PATRMRVHZVOHEB-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H14N2O4/c1-2-3-6-12-9-5-4-8(11(14)15)7-10(9)13(16)17/h4-5,7,12H,2-3,6H2,1H3,(H,14,15)
- SMILES: CCCCNC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 6
- Monoisotopic Mass: 238.09535693g/mol
- Heavy Atom Count: 17
- Complexity: 277
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 95.2Ų
Experimental Properties
- PSA: 92.47
4-(Butylamino)-3-nitrobenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD35067-1mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 90% | 1mg |
$146.00 | ||
Alichem | A019096620-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
Crysdot LLC | CD12174173-5g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 5g |
$856 | 2024-07-23 | |
Enamine | EN300-1191734-0.05g |
4-(butylamino)-3-nitrobenzoic acid |
120321-65-5 | 0.05g |
$148.0 | |||
Matrix Scientific | 052786-500mg |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 500mg |
$237.00 | 2023-09-10 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368369-1g |
4-(Butylamino)-3-nitrobenzoic acid |
120321-65-5 | 95+% | 1g |
¥2887.00 |
4-(Butylamino)-3-nitrobenzoic acid Related Literature
-
Jing Yuan,Ningning Zhou,Jieyu Wu,Tianxiang Yin,Yunbin Jia RSC Adv., 2022,12, 3416-3422
-
Wannida Chunarrom Polym. Chem., 2021,12, 1136-1146
-
Wensheng Cai,Tingting Sun,Xueguang Shao,Christophe Chipot Phys. Chem. Chem. Phys., 2008,10, 3236-3243
-
6. Front cover
-
S. A. Brittle,A. Flores,A. Hobson,A. J. Parnell,A. D. F. Dunbar,C. A. Hunter,T. H. Richardson Soft Matter, 2012,8, 2807-2811
-
9. Back cover
-
10. Resolving brain regions using nanostructure initiator mass spectrometry imaging of phospholipids†Do Yup Lee,Virginia Platt,Ben Bowen,Katherine Louie,Christie A. Canaria,Trent Northen Integr. Biol., 2012,4, 693-699
120321-65-5 (4-(Butylamino)-3-nitrobenzoic acid) Related Products
- 68502-37-4(4-(Benzylamino)-3-nitrobenzoic acid)
- 41263-74-5(4-(Methylamino)-3-nitrobenzoic acid)
- 284672-95-3(4-(Isopropylamino)-3-nitrobenzoic acid)
- 26586-26-5(3-Nitro-4-(piperidin-1-yl)benzoic acid)
- 2788-74-1(4-(Ethylamino)-3-nitrobenzoic acid)
- 68740-31-8(3-Nitro-4-(propylamino)benzoic acid)
- 333340-82-2(4-(Cyclohexylamino)-3-nitrobenzoic acid)
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
http://www.haoxiangbio.com
atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/
